Cas no 2138201-91-7 (rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea)

• Product Name: rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea
• CAS No: 2138201-91-7
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 6223254
• PubChem ID: 165447994
• Update Time: 2025-05-21

rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea
• EN300-701553
• 2138201-91-7

• Inchi： 1S/C12H25N3O/c1-4-12(2,3)15-11(16)14-10-6-5-9(7-10)8-13/h9-10H,4-8,13H2,1-3H3,(H2,14,15,16)/t9-,10+/m0/s1
• InChI Key： XIRUXLWYLXAZBP-VHSXEESVSA-N
• SMILES： O=C(NC(C)(C)CC)N[C@@H]1CC[C@H](CN)C1

Computed Properties

• Exact Mass: 227.199762429g/mol
• Monoisotopic Mass: 227.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea

Chemical Profile of Rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea (CAS No. 2138201-91-7)

Rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2138201-91-7, is characterized by its unique stereochemistry and functional groups, making it a promising candidate for various biochemical applications. The presence of both amine and urea functional groups in its structure suggests potential interactions with biological targets, which has sparked considerable interest among researchers exploring novel therapeutic agents.

The molecular framework of Rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea consists of a cyclopentyl ring substituted with an aminomethyl group at the 3-position and a 2-methylbutan-2-yl group at the 3-position of the urea moiety. This specific arrangement of substituents imparts distinct chemical and pharmacological properties to the compound. The stereochemistry at the 1R and 3S positions of the cyclopentyl ring is particularly noteworthy, as it influences the compound's reactivity and binding affinity to biological targets.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications due to their enhanced specificity and efficacy. The stereochemistry of Rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea makes it an attractive candidate for further investigation in this area. Researchers have been exploring its potential as a ligand in enzyme inhibition studies, particularly focusing on its interaction with metalloenzymes and proteases. These enzymes are often implicated in various pathological processes, making them attractive targets for drug development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The combination of an amine group and a urea moiety is frequently observed in pharmacologically active compounds, suggesting that Rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea may exhibit similar properties. Preliminary studies have indicated that this compound exhibits moderate affinity for certain enzymes, which could be harnessed for therapeutic purposes. For instance, its ability to interact with specific proteases has been linked to potential applications in treating inflammatory diseases and cancer.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry. However, advancements in synthetic chemistry have made it increasingly feasible to produce these compounds with high enantiomeric purity. The synthesis of Rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea involves multiple steps, including stereoselective functionalization of the cyclopentane ring and subsequent introduction of the amine and urea groups. These synthetic strategies have been refined over the years, enabling researchers to access these compounds in multi-kilogram quantities for further study.

The pharmacological evaluation of Rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea has been conducted using both in vitro and in vivo models. In vitro studies have revealed that the compound demonstrates notable activity against several target enzymes, including those involved in inflammation and cell proliferation. These findings have prompted further investigation into its potential as a lead compound for drug development. In vivo studies have also shown promising results, indicating that the compound can modulate biological pathways relevant to disease processes.

The development of new therapeutic agents relies heavily on understanding the structure-property relationships that govern their biological activity. The unique features of Rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(2-methylbutan-2-yl)urea, such as its stereochemistry and functional groups, make it an excellent model for studying these relationships. By systematically varying different aspects of its structure, researchers can gain insights into how these changes affect its biological activity. This information can then be used to design more effective drugs with improved efficacy and reduced side effects.

In conclusion, Rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl-3-(2-methylbutan-2-y)urea] (CAS No. 2138201-91-7) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional groups make it an attractive candidate for further investigation into enzyme inhibition and other therapeutic applications. As research continues to uncover new biological targets and develop innovative synthetic strategies, compounds like this one are poised to play a crucial role in the next generation of drug discovery efforts.